2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione

• IUPAC Name: 2-[4-(1-benzoylpiperidin-4-yl)butyl]isoindole-1,3-dione
• InChI: InChI=1S/C24H26N2O3/c27-22(19-9-2-1-3-10-19)25-16-13-18(14-17-25)8-6-7-15-26-23(28)20-11-4-5-12-21(20)24(26)29/h1-5,9-12,18H,6-8,13-17H2
• InChI Key: ACQWSJRSVGWJOH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CCCCN2C(=O)C3=CC=CC=C3C2=O)C(=O)C4=CC=CC=C4
• Molecular Formula: C24H26N2O3
• DSSTOX Substance ID: DTXSID401174945
• Molecular Weight: 390.5 g/mol
• CAS No.: 1296137-14-8

Description

2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione is a complex organic compound that belongs to the class of isoindoline-1,3-dione derivatives.

Preparation Methods

The synthesis of 2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione typically involves the condensation of phthalic anhydride with primary amines, followed by further functionalization steps . One common synthetic route includes the reaction of phthalic anhydride with 4-(1-benzoylpiperidin-4-yl)butylamine under reflux conditions in a suitable solvent such as toluene . Industrial production methods often employ catalysts to enhance the reaction efficiency and yield .

Chemical Reactions Analysis

2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of amines or alcohols.

Substitution: Nucleophilic substitution reactions can occur at the isoindoline-1,3-dione core, often using reagents like sodium hydride or potassium tert-butoxide.

Scientific Research Applications

2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: The compound is utilized in the production of advanced materials, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to its observed biological effects . The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

2-(4-(1-Benzoylpiperidin-4-yl)butyl)isoindoline-1,3-dione can be compared with other isoindoline-1,3-dione derivatives, such as:

Phthalimide: A simpler derivative with similar structural features but different reactivity and applications.

N-Substituted isoindoline-1,3-diones: These compounds have varying substituents at the nitrogen atom, leading to diverse chemical and biological properties.